Cas no 38971-41-4 (Ophiopogonin B)

• Product Name: Ophiopogonin B
• CAS No: 38971-41-4
• MF: C₃₉H₆₂O₁₂
• MW: 722.902393817902
• MDL: MFCD32000710
• CID: 54941
• PubChem ID: 46173857
• Update Time: 2025-10-05

Ophiopogonin B Chemical and Physical Properties

Names and Identifiers

• Ophiopogonin B
• b-D-Galactopyranoside, (1b,3b,25R)-3-hydroxyspirost-5-en-1-yl 6-deoxy-2-O-(6-deoxy-a-L-mannopyranosyl)-
• Ophiopogonin B
• 24-hydroxy-4-octacosanone
• 4-Octacosanone,24-hydroxy
• UNII-S18059B04U
• EX-A8002T
• CS-0018279
• C17038
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-2-[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14-yl]oxy-6-methyloxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• CHEBI:80879
• FS-9827
• HY-N1961
• S18059B04U
• (-)-OPHIOPOGONIN B
• Q27151379
• beta-D-Galactopyranoside, (1beta,3beta,25R)-3-hydroxyspirost-5-en-1-yl 6-deoxy-2-O-(6-deoxy-alpha-L-mannopyranosyl)-
• Prosapogenin D3
• AKOS032946028
• 38971-41-4
• .BETA.-D-GALACTOPYRANOSIDE, (1.BETA.,3.BETA.,25R)-3-HYDROXYSPIROST-5-EN-1-YL 6-DEOXY-2-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5R,6R)-4,5-dihydroxy-2-((1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-16-hydroxy-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icos-18-ene-6,2'-oxane)-14-yl)oxy-6-methyloxan-3-yl)oxy-6-methyloxane-3,4,5-triol
• DA-66354

• MDL： MFCD32000710
• Inchi： 1S/C39H62O12/c1-17-9-12-39(46-16-17)18(2)28-26(51-39)15-25-23-8-7-21-13-22(40)14-27(38(21,6)24(23)10-11-37(25,28)5)49-36-34(32(44)30(42)20(4)48-36)50-35-33(45)31(43)29(41)19(3)47-35/h7,17-20,22-36,40-45H,8-16H2,1-6H3/t17-,18+,19+,20-,22-,23-,24+,25+,26+,27-,28+,29+,30+,31-,32+,33-,34-,35+,36+,37+,38+,39-/m1/s1
• InChI Key： OWGURJWJHWYCIQ-AKYREZHBSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O

Computed Properties

• Exact Mass: 722.42400
• Monoisotopic Mass: 722.424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 722.9
• XLogP3: 2.5
• Topological Polar Surface Area: 177A^2

Experimental Properties

• Color/Form: Powder
• Refractive Index: 1.604
• PSA: 176.76000
• LogP: 2.38830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Ophiopogonin B

Ophiopogonin B: A Comprehensive Overview

Ophiopogonin B, also known by its CAS number 38971-41-4, is a bioactive compound that has garnered significant attention in the fields of pharmacology and traditional medicine. This compound, primarily found in the Ophiopogon japonicus plant, belongs to the family of saponins, which are known for their diverse biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense research interest.

The chemical structure of Ophiopogonin B is characterized by a unique arrangement of sugar moieties and a steroidal aglycone backbone. This structure contributes to its ability to interact with cellular receptors and enzymes, thereby exerting its pharmacological effects. Researchers have identified that Ophiopogonin B exhibits anti-inflammatory, antioxidant, and anticancer properties, which are attributed to its ability to modulate key signaling pathways such as NF-κB and MAPK.

One of the most promising areas of research involving Ophiopogonin B is its potential in cancer therapy. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy drugs. For instance, a recent study published in the journal Nature Communications revealed that Ophiopogonin B selectively targets cancer cells by inhibiting the PI3K/AKT/mTOR pathway, which is often dysregulated in malignant tumors.

In addition to its anticancer properties, Ophiopogonin B has also been investigated for its role in neuroprotection. Experimental models of neurodegenerative diseases, such as Alzheimer's disease, have shown that this compound can mitigate oxidative stress and reduce amyloid-beta deposition. These findings suggest that Ophiopogonin B may serve as a potential therapeutic agent for treating neurodegenerative disorders.

The traditional use of Ophiopogonin B in Chinese medicine has also been a focus of recent research. Historically, the root of Ophiopogon japonicus has been used to treat conditions such as fatigue and respiratory disorders. Modern pharmacological studies have validated these traditional uses by demonstrating that Ophiopogonin B can enhance immune function and improve respiratory health through its anti-inflammatory and antioxidant effects.

Despite its numerous potential benefits, the bioavailability of Ophiopogonin B remains a challenge for its clinical application. Researchers are currently exploring methods to enhance its absorption and stability within the body. One promising approach involves the use of nanotechnology-based drug delivery systems, which could significantly improve the efficacy of Ophiopogonin B as a therapeutic agent.

In conclusion, Ophiopogonin B (CAS No. 38971-41-4) is a multifaceted compound with a wide range of biological activities. Its potential applications in cancer therapy, neuroprotection, and traditional medicine make it an invaluable subject for further research. As advancements in drug delivery systems continue to emerge, the clinical utility of Ophiopogonin B is expected to expand significantly in the coming years.